Cas no 851988-41-5 (N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzohydrazide)

• Product Name: N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzohydrazide
• CAS No: 851988-41-5
• MF: C₂₀H₂₀F₂N₄O₃S₂
• MW: 466.524608612061
• CID: 6561839
• Update Time: 2025-06-28

N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzohydrazide
• N-(4,6-difluorobenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzohydrazide
• Benzoic acid, 4-[(3-methyl-1-piperidinyl)sulfonyl]-, 2-(4,6-difluoro-2-benzothiazolyl)hydrazide

• Inchi： 1S/C20H20F2N4O3S2/c1-12-3-2-8-26(11-12)31(28,29)15-6-4-13(5-7-15)19(27)24-25-20-23-18-16(22)9-14(21)10-17(18)30-20/h4-7,9-10,12H,2-3,8,11H2,1H3,(H,23,25)(H,24,27)
• InChI Key： HTVOKMAIONIXNE-UHFFFAOYSA-N
• SMILES： C(NNC1=NC2=C(F)C=C(F)C=C2S1)(=O)C1=CC=C(S(N2CCCC(C)C2)(=O)=O)C=C1

Experimental Properties

• Density: 1.468±0.06 g/cm3(Predicted)
• pka: 9.53±0.23(Predicted)

Additional information on N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzohydrazide

Professional Introduction to N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzohydrazide (CAS No. 851988-41-5)

N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzohydrazide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 851988-41-5, represents a novel class of molecules with potential applications in the treatment of various diseases. The unique structural features of this compound, particularly its 4,6-difluoro-1,3-benzothiazol-2-yl moiety and the presence of a 3-methylpiperidin-1-yl substituent, make it an intriguing candidate for further exploration.

The benzothiazole core is a well-known pharmacophore in medicinal chemistry, renowned for its broad spectrum of biological activities. The introduction of fluorine atoms at the 4 and 6 positions enhances the electronic properties of the molecule, potentially influencing its binding affinity and metabolic stability. This modification is particularly significant in the context of drug design, as fluorinated compounds often exhibit improved pharmacokinetic profiles. The sulfonylbenzohydrazide moiety further contributes to the compound's complexity, offering multiple sites for interaction with biological targets.

In recent years, there has been a growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzohydrazide has shown promise in this area due to its ability to interact with specific protein targets. Preliminary studies indicate that this compound may have inhibitory effects on certain kinases and transcription factors, which are critical players in various signaling pathways involved in cancer and inflammation. The 3-methylpiperidin-1-yl group is particularly noteworthy, as it can enhance the compound's solubility and bioavailability while also improving its ability to cross the blood-brain barrier.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of fluorine atoms at the 4 and 6 positions of the benzothiazole ring is a challenging step that requires specialized equipment and reagents. However, advancements in synthetic methodologies have made it increasingly feasible to incorporate fluorine atoms into complex molecular frameworks with high precision. The sulfonylbenzohydrazide moiety is typically introduced through a condensation reaction between a sulfonyl chloride and benzohydrazide derivatives.

The biological activity of N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzohydrazide has been evaluated in various in vitro assays. These studies have revealed promising results regarding its potential as an anti-inflammatory agent. The compound has demonstrated the ability to suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). This effect is thought to be mediated through its interaction with specific inflammatory pathways, making it a potential therapeutic candidate for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown potential in preclinical models of cancer. Studies have indicated that it can inhibit the growth of various tumor cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The 4,6-difluoro-1,3-benzothiazol-2-yl moiety appears to play a crucial role in these effects by enhancing binding affinity to target proteins. Further research is ongoing to elucidate the precise mechanisms by which this compound exerts its anti-cancer activity.

The pharmacokinetic properties of N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzohydrazide are also of significant interest. Preliminary pharmacokinetic studies suggest that the compound exhibits good oral bioavailability and moderate tissue distribution. These findings are encouraging for the development of a new therapeutic agent, as they indicate that the compound may reach relevant target tissues at effective concentrations following administration.

The future development of this compound will likely involve further optimization of its chemical structure to enhance its biological activity and pharmacokinetic properties. Additionally, preclinical studies will be essential to evaluate its safety profile and potential therapeutic efficacy in animal models before moving into human clinical trials. Collaborations between academic researchers and pharmaceutical companies will be crucial in advancing this promising candidate through the drug development pipeline.

In conclusion, N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-ylsulfonylbenzohydrazide (CAS No. 85198841) represents a novel and potentially valuable therapeutic agent with applications in both anti-inflammatory and anti-cancer treatments. Its unique structural features make it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new biological targets and synthetic methodologies, this compound holds significant promise for improving human health.